Cas no 1094100-06-7 ((E,3R,5R)-7-[4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-3,5-dihydroxy-hept-6-enoic acid)

• Product Name: (E,3R,5R)-7-[4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-3,5-dihydroxy-hept-6-enoic acid
• CAS No: 1094100-06-7
• MF: C₂₂H₂₈FN₃O₆S
• MW: 481.537628173828
• CID: 824256
• PubChem ID: 6439133
• Update Time: 2024-11-03

(E,3R,5R)-7-[4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-3,5-dihydroxy-hept-6-enoic acid Chemical and Physical Properties

Names and Identifiers

• (3R,5R)-Rosuvastatin
• (3R,5R)-Rosuvastatin Sodium Salt
• (3R,5S)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid
• (E)-(3R,5R)-7-[4-(4-fluoro-phenyl)-6-isopropyl-2-(methanesulfonyl-methyl-amino)-pyrimidin-5-yl]-3,5-dihydroxy-hept-6-enoic acid
• (3R,5R,6E)-7-[4-(4-Fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-5-pyrimidinyl]-3,5-dihydroxy-6-heptenoic acid
• (E,3R,5R)-7-[4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-3,5-dihydroxy-hept-6-enoic acid
• NS00000396
• AKOS015896473
• F19506
• (3R,5R,6E)-7-[4-(4-fluorophenyl)-2-(N-methylmethanesulfonamido)-6-(propan-2-yl)pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid
• SMR002533185
• ROSUVASTATIN CALCIUM IMPURITY B [EP IMPURITY]
• EN300-128503
• ROSUVASTATIN DIASTEREOMER [USP IMPURITY]
• (3R,5R)-7-[4-(4-fluorophenyl)-2-(N-methylmethanesulfonamido)-6-(propan-2-yl)pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid
• Rosuvastatin diastereomers [USP]
• DA-69087
• (3r,5r,e)-7-(4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidin-5-yl)-3,5-dihydroxyhept-6-enoic acid
• SCHEMBL41433
• Rosuvastatin diastereomers
• EN300-24772312
• Q63392169
• UNII-K637T66PWQ
• 1094100-06-7
• SCHEMBL6427206
• CS-0112376
• (3RS,5RS,6E)-7-(4-(4-Fluorophenyl)-6-(1-methylethyl)-2-(methyl(methylsulfonyl)amino)pyrimidin-5-yl)-3,5-dihydroxyhept-6-enoic acid
• Z1614456947
• Rosuvastatin calcium impurity B [EP]
• (E,3R,5R)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid
• HY-17504C
• MLS003876821
• K637T66PWQ

• Inchi： 1S/C22H28FN3O6S/c1-13(2)20-18(10-9-16(27)11-17(28)12-19(29)30)21(14-5-7-15(23)8-6-14)25-22(24-20)26(3)33(4,31)32/h5-10,13,16-17,27-28H,11-12H2,1-4H3,(H,29,30)/b10-9+/t16-,17+/m0/s1
• InChI Key： BPRHUIZQVSMCRT-YXWZHEERSA-N
• SMILES： S(C)(N(C)C1=NC(C2C=CC(=CC=2)F)=C(/C=C/[C@@H](C[C@H](CC(=O)O)O)O)C(C(C)C)=N1)(=O)=O

Computed Properties

• Exact Mass: 481.16800
• Monoisotopic Mass: 481.16828496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 1.368
• Melting Point: 59-61°C
• PSA: 149.30000
• LogP: 3.48250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines